Cas no 1806069-57-7 (3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine)

• Product name: 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1806069-57-7
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 4846503

3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5N/c1-4-5(7(9)10)2-14-3-6(4)8(11,12)13/h2-3,7H,1H3
• InChI Key： WEHKOHYMDNUFNX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 12.9
• XLogP3: 2.7

Additional information on 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS No. 1806069-57-7)

3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS No. 1806069-57-7) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine contribute to its versatility. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations. Recent studies highlight its role in optimizing pesticide efficacy while minimizing environmental impact, aligning with the growing demand for sustainable agriculture solutions. This compound is also being investigated for its potential in electronic materials, where its fluorinated aromatic core could improve performance in organic semiconductors.

In the context of pharmaceutical research, 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine serves as a key building block for small-molecule inhibitors targeting various diseases. Its ability to modulate biological pathways has sparked interest in oncology and neurology applications. For instance, derivatives of this compound are being evaluated for their anti-inflammatory and neuroprotective properties, addressing unmet medical needs in chronic conditions. The compound's synthetic accessibility further enhances its appeal for high-throughput screening and lead optimization.

From an industrial perspective, the scalability of 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine production is a focal point. Advances in green chemistry and catalytic fluorination techniques have streamlined its synthesis, reducing reliance on hazardous reagents. This aligns with global trends toward eco-friendly manufacturing and regulatory compliance. Companies specializing in custom synthesis and fine chemicals are actively incorporating this compound into their portfolios to meet client demands for high-purity intermediates.

The compound's relevance extends to academic research, where it is used to explore structure-activity relationships (SAR) in fluorinated heterocycles. Publications featuring CAS No. 1806069-57-7 often emphasize its role in mechanistic studies and catalysis, providing insights into reaction pathways and selectivity. Collaborative efforts between academia and industry are accelerating the discovery of new applications, such as fluorescent probes for imaging and diagnostics.

As the scientific community continues to investigate 3-(Difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine, its commercial and research significance is expected to grow. Stakeholders are encouraged to monitor developments in patent filings and regulatory approvals, which may unlock further opportunities in diverse sectors. For those seeking detailed technical data or supply chain information, consulting specialized databases or chemical suppliers is recommended to ensure access to high-quality materials.